Methyl 5-(methoxymethyl)thiadiazole-4-carboxylate

• Molecular Formula: C6H8N2O3S
• Molecular Weight: 188.21 g/mol
• IUPAC Name: methyl 5-(methoxymethyl)thiadiazole-4-carboxylate
• InChI: InChI=1S/C6H8N2O3S/c1-10-3-4-5(6(9)11-2)7-8-12-4/h3H2,1-2H3
• InChI Key: OWHIVDUCQOYGSV-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(N=NS1)C(=O)OC

Description

Methyl 5-(methoxymethyl)thiadiazole-4-carboxylate is a useful research compound. Its molecular formula is C6H8N2O3S and its molecular weight is 188.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-diazo-4-methoxy-3-oxobutanoate (4.5 g, 0.026 mol) was cooled in an ice bath and ammonium sulfide (8.0 g, 0.12 mol) (40-48%) was added drop-wise over 2 minutes. White precipitate formed. The slurry was stirred for 30 minutes, and then purified by flash chromatography to give the desired product (4.2 g, 85%) as a light oil, that crystallized readily upon standing. 1H NMR (400 MHz, CD3OD): δ□ 5.02 (s, 2H), 3.98 (s, 3H), 3.57 (s, 3H). MF=C6H8N2O3S; LCMS calculated for C6H9N2O3S (M+H)+: m/z=189.0.